Cas no 400753-01-7 (2-(2-Chlorophenoxy)-N'-(4-fluorobenzylidene)acetohydrazide)

• Product Name: 2-(2-Chlorophenoxy)-N'-(4-fluorobenzylidene)acetohydrazide
• CAS No: 400753-01-7
• MF: C₁₅H₁₂ClFN₂O₂
• MW: 306.719386100769
• CID: 3048699
• PubChem ID: 9558026
• Update Time: 2025-04-21

2-(2-Chlorophenoxy)-N'-(4-fluorobenzylidene)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenoxy)-N'-(4-fluorobenzylidene)acetohydrazide
• SR-01000362767
• STK040812
• 647-692-6
• 400753-01-7
• AKOS000514456
• 2-(2-chlorophenoxy)-N'-[(E)-(4-fluorophenyl)methylidene]acetohydrazide
• SR-01000362767-1

• Inchi： 1S/C15H12ClFN2O2/c16-13-3-1-2-4-14(13)21-10-15(20)19-18-9-11-5-7-12(17)8-6-11/h1-9H,10H2,(H,19,20)/b18-9+
• InChI Key： XYFWMJNYYTYESR-GIJQJNRQSA-N
• SMILES： ClC1C=CC=CC=1OCC(N/N=C/C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 306.0571335Da
• Monoisotopic Mass: 306.0571335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7Ų